Cas no 55769-64-7 (Benzoic acid,3,4,5-trimethoxy-,1,2-ethanediylbis[(methylimino)[(2S)-2-ethyl-2,1-ethanediyl]] ester,dihydrochloride (9CI))

• Product name: Benzoic acid,3,4,5-trimethoxy-,1,2-ethanediylbis[(methylimino)[(2S)-2-ethyl-2,1-ethanediyl]] ester,dihydrochloride (9CI)
• CAS No: 55769-64-7
• MF: C₃₂H₅₀Cl₂N₂O₁₀
• MW: 693.652808666229
• CID: 374435

Benzoic acid,3,4,5-trimethoxy-,1,2-ethanediylbis[(methylimino)[(2S)-2-ethyl-2,1-ethanediyl]] ester,dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,4,5-trimethoxy-,1,2-ethanediylbis[(methylimino)[(2S)-2-ethyl-2,1-ethanediyl]] ester,dihydrochloride (9CI)
• butobendin
• methyl-[2-[methyl-[(2S)-1-(3,4,5-trimethoxybenzoyl)oxybutan-2-yl]azaniumyl]ethyl]-[(2S)-1-(3,4,5-trimethoxybenzoyl)oxybutan-2-yl]azanium,dichloride

Computed Properties

• Exact Mass: 641.893

Experimental Properties

• Melting Point: 81-83° (Krowczynski)
• PSA: 119.78
• Specific Rotation: D20 -6.4° (c = 2.5 in ethanol); D20 -7.5° (c = 5 in H2O); D20 -5.5° (c = 5 in pyridine)

Benzoic acid,3,4,5-trimethoxy-,1,2-ethanediylbis[(methylimino)[(2S)-2-ethyl-2,1-ethanediyl]] ester,dihydrochloride (9CI) Security Information

• Toxicity：LD50 in rats (mg/kg): 142.0 i.p., 15.8 i.v.; in mice (mg/kg): 550.0 i.p.; in rabbits (mg/kg): 5.1 i.v. (Maj)